Cas no 35878-05-8 (5-Bromo-2-methyl-1,3-dioxane)

5-Bromo-2-methyl-1,3-dioxane structure
5-Bromo-2-methyl-1,3-dioxane structure
Product Name:5-Bromo-2-methyl-1,3-dioxane
CAS No:35878-05-8
MF:C5H9BrO2
MW:181.027761220932
CID:2665794
Update Time:2023-08-06

5-Bromo-2-methyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

    • 5β-Bromo-2α-methyl-1,3-dioxane
    • 5-Bromo-2-methyl-1,3-dioxane
    • 1,3-Dioxane, 5-bromo-2-methyl-, trans-
    • UHOOGMASJKXTJZ-URHBZAFASA-N
    • 5-Bromo-2-methyl-1,3-dioxane #
    • 5beta-Bromo-2alpha-methyl-1,3-dioxane
    • Inchi: 1S/C5H9BrO2/c1-4-7-2-5(6)3-8-4/h4-5H,2-3H2,1H3
    • InChI Key: UHOOGMASJKXTJZ-UHFFFAOYSA-N
    • SMILES: BrC1COC(C)OC1

Computed Properties

  • Exact Mass: 179.979
  • Monoisotopic Mass: 179.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 68.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
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